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Compound of Interest

Compound Name: 2-Methyl-4-nonanone

CAS No.: 6627-76-5

Cat. No.: B13107565

Get Quote

As drug development pipelines and synthetic workflows become increasingly complex, the safe

management of aliphatic ketones like 2-Methyl-4-nonanone (CAS: 6627-76-5) is critical for

maintaining operational continuity and laboratory safety. This guide provides researchers and

environmental health and safety (EHS) professionals with a self-validating, mechanistically

grounded framework for the handling, spill response, and regulatory-compliant disposal of 2-
Methyl-4-nonanone.

By understanding the physicochemical causality behind these protocols, laboratories can move

beyond rote compliance to build a culture of proactive chemical safety.

Physicochemical Properties & Hazard Profile
To design an effective disposal and handling strategy, one must first understand the molecular

behavior of the compound. 2-Methyl-4-nonanone is a branched aliphatic ketone. Its

hydrophobic alkyl chain dictates its solubility, while the carbonyl group dictates its reactivity and

solvent incompatibilities [1].

Summarized below are the critical properties that directly inform our safety protocols:
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Property Value
Mechanistic Implication for
Safety & Handling

Chemical Formula C10H20O

Highly hydrophobic; requires

organic solvents or targeted

surfactants for effective

surface decontamination.

Molecular Weight 156.26 g/mol [1]

Vapors are significantly denser

than air. In the event of a spill,

vapors will pool in low-lying

areas or floor-level exhaust

vents.

Flash Point 69.9 °C (157.8 °F) [2]

Classified as a Combustible

Liquid. While it will not flash at

standard room temperature, it

poses a severe fire risk if

aerosolized or exposed to

elevated process

temperatures.

Physical State Liquid (Colorless/Pale Yellow)

Low viscosity allows it to

spread rapidly upon release,

necessitating immediate

physical containment with inert

barriers.

Reactivity
Stable under standard

conditions

Incompatible with strong

oxidizing agents (e.g.,

concentrated nitric acid,

peroxides), which can trigger

violent exothermic oxidation.

Storage and Handling Logistics
Standard laboratory PPE is often insufficient for handling higher-molecular-weight ketones. The

structural similarity between aliphatic ketones and the polymer chains in standard latex or thin

nitrile gloves leads to rapid chemical permeation.
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Glove Selection (Causality): Do not use standard latex. Butyl rubber gloves (thickness ≥ 0.3

mm) are required. The dense, cross-linked polymer structure of butyl rubber provides

superior steric hindrance against ketone permeation, preventing dermal absorption and

subsequent narcotic effects.

Ventilation: Always handle inside a certified chemical fume hood. Because the vapors are

dense, ensure the hood's lower baffles are open to efficiently capture heavy vapors rolling off

the work surface.

Storage: Store in a dedicated flammable/combustible storage cabinet. Segregate strictly

from strong oxidizers to prevent auto-oxidation or thermal runaway in the event of a

container failure.

Step-by-Step Disposal Procedures
Aliphatic ketones possess a high calorific value (BTU) and combust cleanly to carbon dioxide

and water. The US Environmental Protection Agency (EPA) notes that bulk quantities of

aliphatic ketones are best disposed of via high-temperature incineration [3]. Discharging this

chemical into municipal wastewater is strictly prohibited, as its high Biological Oxygen Demand

(BOD) can overwhelm activated sludge systems and cause aquatic toxicity [3].

Protocol 1: Routine Waste Segregation and Disposal
Segregation: Isolate 2-methyl-4-nonanone waste from incompatible chemical streams (e.g.,

acids, oxidizers). Determine if the waste is pure, mixed with aqueous streams, or mixed with

halogenated solvents.

Containerization: Transfer the waste into a UN-approved, high-density polyethylene (HDPE)

or Teflon-lined metal drum. Causality: Avoid polystyrene or low-density plastics, as the

ketone will solvate the polymer, leading to container degradation and leaks.

Labeling: Affix a hazardous waste label immediately. Designate the stream as "Non-

Halogenated Organic Waste - Combustible" (unless halogenated co-solvents are present).

Storage: Store the waste container in a secondary containment tray within a ventilated waste

accumulation area.
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Manifesting: Schedule pickup with a certified hazardous waste vendor for high-temperature

incineration or fuel blending.
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Figure 1: Decision matrix for the segregation and disposal of 2-Methyl-4-nonanone waste

streams.

Spill Response and Decontamination Protocols
In the event of an accidental release, immediate containment is required to prevent vapor

accumulation and environmental contamination. Every step in this protocol is designed to be

self-validating.

Protocol 2: Minor Spill Response (< 1 Liter)
Isolation & Ventilation: Evacuate non-essential personnel. Extinguish all ignition sources.

Maximize room ventilation to dilute dense vapors.

PPE Donning: Equip butyl rubber gloves, chemical splash goggles, and a half-face

elastomeric respirator equipped with Organic Vapor (OV) cartridges.

Containment: Surround the spill perimeter with an inert, non-combustible absorbent material

(e.g., diatomaceous earth, sand, or vermiculite). Causality: Do not use combustible

absorbents like sawdust, which create a highly flammable matrix when soaked with ketones.

Collection: Use non-sparking tools (e.g., brass or plastic scoops) to collect the saturated

absorbent. Place it into a compatible hazardous waste bucket with a secure, vapor-tight lid.

Surface Decontamination: Wash the affected surface with a mild alkaline detergent and

water. Causality: The surfactants in the detergent micellize the hydrophobic alkyl chains of

the ketone, allowing them to be lifted from the surface.

Validation: Validate the decontamination by wiping the area with a dry chem-wipe and

checking for the absence of the characteristic sweet/fruity ketone odor. If the odor persists,

repeat Step 5.
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Figure 2: Sequential spill response and surface decontamination workflow for ketone releases.

Environmental & Regulatory Compliance (RCRA)
Proper classification under the EPA's Resource Conservation and Recovery Act (RCRA) is a

legal requirement for waste generators.

Listed Waste Status: Pure 2-methyl-4-nonanone is not specifically listed on the RCRA "U"

or "P" lists for discarded commercial chemical products [4].

Characteristic Waste Status (D001): RCRA defines an Ignitable Hazardous Waste (Code

D001) as a liquid with a flash point of less than 60 °C (140 °F) [4]. Because pure 2-methyl-4-
nonanone has a flash point of 69.9 °C [2], it strictly falls outside the D001 definition and is

regulated as a combustible liquid rather than a flammable hazardous waste.

Mixture Rule Caveat: If 2-methyl-4-nonanone is used in a process alongside highly

flammable solvents (e.g., ethanol, acetone, or hexane), the resulting mixed waste stream will

likely exhibit a flash point below 60 °C. In this scenario, the entire mixture inherits the D001

characteristic waste code and must be manifested accordingly [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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